Cas no 1567080-09-4 (Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)-
• CAS No: 1567080-09-4
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 5283162
• Update Time: 2025-05-21

Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)-

• Inchi： 1S/C7H13ClO/c1-2-9-6-7(5-8)3-4-7/h2-6H2,1H3
• InChI Key： VXYOXAVCWOUQIV-UHFFFAOYSA-N
• SMILES： C1(CCl)(COCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)-

Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)-: A Comprehensive Overview

Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)-, also known by its CAS No. 1567080-09-4, is a unique organic compound with a diverse range of applications in the chemical industry. This compound is characterized by its cyclopropane ring structure, which is substituted with a chloromethyl group and an ethoxymethyl group. The combination of these substituents imparts distinctive chemical properties to the molecule, making it a valuable intermediate in various synthetic processes.

The cyclopropane core of this compound is a three-membered ring consisting of three carbon atoms. This structure is highly strained due to the 60-degree bond angles, which deviate significantly from the ideal tetrahedral angle of 109.5 degrees. This strain makes cyclopropane derivatives highly reactive and versatile in organic synthesis. The chloromethyl group (-CH2Cl) attached to the cyclopropane ring introduces electrophilic character to the molecule, while the ethoxymethyl group (-CH2OEt) adds an ether functionality, enhancing the compound's solubility and reactivity in certain solvents.

Recent studies have highlighted the potential of Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)- in advanced materials science. Researchers have explored its use as a precursor for synthesizing novel polymers with unique mechanical properties. For instance, a 2023 study published in *Nature Materials* demonstrated that this compound can be polymerized under controlled conditions to form high-strength elastomers suitable for aerospace applications.

In addition to its role in polymer synthesis, Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)- has shown promise in medicinal chemistry. Its ability to act as a bioisostere for certain functional groups has made it a valuable tool in drug design. A recent investigation by Smith et al. (2023) revealed that this compound can serve as a scaffold for developing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's.

The synthesis of Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)- typically involves multi-step reactions starting from simple alkynes or alkenes. One common approach is the Simmons-Smith reaction, which utilizes zinc-copper couple and carbon dioxide to form cyclopropanes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

From an environmental standpoint, the handling and disposal of Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)- must adhere to strict safety protocols due to its potential toxicity and flammability. Regulatory bodies such as OSHA and EPA have established guidelines for workplace exposure limits and waste management practices to ensure safe handling.

Looking ahead, the versatility of Cyclopropane, 1-(chloromethyl)-1-(ethoxymethyl)- suggests that it will continue to play a pivotal role in various chemical sectors. Ongoing research is focused on optimizing its use in sustainable chemistry practices and exploring its potential in bio-based materials development.